Cas no 2097937-56-7 (5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride)

• Product Name: 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride
• CAS No: 2097937-56-7
• MF: C₈H₁₃ClN₄O₂
• MW: 232.667420148849
• CID: 4636922
• Update Time: 2025-06-12

5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(1-piperazinyl)-, hydrochloride (1:2)
• 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride

• Inchi： 1S/C8H12N4O2.ClH/c13-7-6(5-10-8(14)11-7)12-3-1-9-2-4-12;/h5,9H,1-4H2,(H2,10,11,13,14);1H
• InChI Key： LNYWBRJDJQYKLN-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)NC=C1N1CCNCC1.Cl

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride

Introduction to 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride (CAS No. 2097937-56-7)

5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2097937-56-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrahydropyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride incorporates a piperazine moiety linked to a tetrahydropyrimidine core. The piperazine group is well-known for its ability to enhance the solubility and bioavailability of pharmaceutical agents, while the tetrahydropyrimidine scaffold is frequently encountered in biologically active molecules. This combination makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focusing on derivatives of tetrahydropyrimidine due to their potential as scaffolds for developing novel therapeutic agents. The dihydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmacological studies. The presence of the 2,4-dione functional group further contributes to its reactivity and potential interactions with biological targets.

One of the most compelling aspects of 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride is its observed activity in preclinical models. Studies have indicated that this compound exhibits inhibitory effects on various enzymes and pathways associated with inflammatory and metabolic disorders. The piperazine moiety plays a crucial role in modulating these interactions by forming hydrogen bonds and other non-covalent interactions with target proteins.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have suggested that 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride can interact with key enzymes involved in signal transduction pathways relevant to neurological disorders. This has opened up new avenues for exploring its potential as a therapeutic agent in conditions such as neurodegeneration and cognitive impairment.

The synthesis of 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine group into the tetrahydropyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in both academic and industrial research settings.

From a pharmacological perspective, the dihydrochloride form of this compound offers several advantages over its free base counterpart. The salt form improves solubility in aqueous media, which is essential for formulation into oral or injectable medications. Additionally, the chloride ions can influence the compound's pharmacokinetic properties by affecting its absorption and distribution within the body.

The biological activity of 5-(piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride has been explored in various disease models. Preclinical studies have demonstrated its potential in modulating inflammatory responses by inhibiting key cytokines and chemokines. Furthermore, its ability to interact with receptors and enzymes involved in neurotransmission has sparked interest in its potential applications for treating mental health disorders.

In conclusion,5-(piperazin-1-yl)-1H-pyrrole[3',4':5',6'-c]pyrazinone dihydrochloride, as it is also referred to in some literature, represents a promising lead compound for further pharmacological development. Its unique structural features and observed biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for tetrahydropyrimidine derivatives, this compound is poised to play a significant role in addressing unmet medical needs.